Cas no 1536187-15-1 (2-Ethoxy-1,3-benzoxazol-5-amine)

• Product Name: 2-Ethoxy-1,3-benzoxazol-5-amine
• CAS No: 1536187-15-1
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• MDL: MFCD23826915
• CID: 4604545
• PubChem ID: 80066288
• Update Time: 2025-06-12

2-Ethoxy-1,3-benzoxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-1,3-benzoxazol-5-amine
• 5-Amino-2-ethoxybenzo[d]oxazole
• Z2235810193
• 2-Ethoxy-1,3-benzoxazol-5-amine

• MDL： MFCD23826915
• Inchi： 1S/C9H10N2O2/c1-2-12-9-11-7-5-6(10)3-4-8(7)13-9/h3-5H,2,10H2,1H3
• InChI Key： NSHMFXCXSMBONG-UHFFFAOYSA-N
• SMILES： O1C(=NC2C=C(C=CC1=2)N)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• XLogP3: 2.2
• Topological Polar Surface Area: 61.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-Ethoxy-1,3-benzoxazol-5-amine

Professional Introduction to 2-Ethoxy-1,3-benzoxazol-5-amine (CAS No. 1536187-15-1)

2-Ethoxy-1,3-benzoxazol-5-amine, identified by its Chemical Abstracts Service (CAS) number 1536187-15-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzoxazole class, a structural motif known for its broad spectrum of biological activities. The presence of an ethoxy group at the 2-position and an amine substituent at the 5-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The benzoxazole core is a privileged structure in medicinal chemistry, widely recognized for its role in various therapeutic applications. Benzoxazole derivatives exhibit diverse pharmacological effects, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The amine functional group in 2-Ethoxy-1,3-benzoxazol-5-amine not only enhances its solubility but also allows for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on developing novel benzoxazole-based compounds with improved pharmacokinetic profiles and enhanced therapeutic efficacy. The ethoxy substituent in 2-Ethoxy-1,3-benzoxazol-5-amine plays a crucial role in modulating the compound's interactions with biological targets. This modification can influence both the binding affinity and selectivity of the molecule, making it an attractive candidate for further optimization.

One of the most compelling aspects of 2-Ethoxy-1,3-benzoxazol-5-amine is its potential in oncology research. Benzoxazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. Studies have demonstrated that certain benzoxazole compounds can induce apoptosis in tumor cells while sparing healthy cells, making them promising candidates for targeted cancer therapies. The amine group in 2-Ethoxy-1,3-benzoxazol-5-amine provides a handle for further derivatization, allowing researchers to fine-tune its activity against specific cancer pathways.

Moreover, the pharmaceutical industry has been exploring the use of 2-Ethoxy-1,3-benzoxazol-5-amine as a building block for more complex drug candidates. Its structural framework can be modified to enhance metabolic stability, improve oral bioavailability, and reduce off-target effects. The versatility of this compound makes it a valuable asset in medicinal chemistry libraries used by pharmaceutical companies worldwide.

Recent advancements in computational chemistry have also facilitated the rapid design and optimization of benzoxazole derivatives like 2-Ethoxy-1,3-benzoxazol-5-amine. Molecular docking studies have identified key interactions between this compound and biological targets, providing insights into its mechanism of action. These computational approaches have significantly accelerated the drug discovery process, allowing researchers to prioritize promising candidates for experimental validation.

The synthesis of 2-Ethoxy-1,3-benzoxazol-5-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. The availability of well-characterized synthetic routes has further contributed to the growing interest in this compound.

In conclusion,2-Ethoxy-1,3-benzoxazol-5-amine (CAS No. 1536187-15-1) represents a significant advancement in pharmaceutical research due to its unique structural features and broad range of potential applications. Its role as a scaffold for drug development underscores its importance in modern medicinal chemistry. As research continues to uncover new therapeutic possibilities,2-Ethoxy-1,3-benzoxazol-5-am ine is poised to play a pivotal role in the discovery of next-generation therapeutics.